2,3-Dihydro-1-benzofuran-2-ylmethanesulfonamide

• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol
• SMILES: C1C(OC2=CC=CC=C21)CS(=O)(=O)N
• InChI: InChI=1S/C9H11NO3S/c10-14(11,12)6-8-5-7-3-1-2-4-9(7)13-8/h1-4,8H,5-6H2,(H2,10,11,12)
• InChIKey: CFXRJAMMNPBZKC-UHFFFAOYSA-N

Physicochemical and Structural Profile

2,3-Dihydro-1-benzofuran-2-ylmethanesulfonamide (CAS 1511698-52-4) is a chiral, O-heterocyclic sulfonamide that combines a reduced benzofuran scaffold with a primary methanesulfonamide substituent at the 2-position [1]. The molecule possesses one hydrogen bond donor, four hydrogen bond acceptors, a topological polar surface area of 77.8 Ų, and a calculated XLogP3-AA of 0.7, properties that collectively influence its oral bioavailability potential and formulation behavior [1]. The asymmetric carbon at C2 yields a racemic stereocenter (undefined stereocenter count = 1), a feature that distinguishes it from achiral or rigid-aromatic benzofuran analogs and mandates enantiomeric specification during procurement [1].

→ CB2 receptor signaling pathway research

→ Enantiomeric specification required (racemic or chiral-resolved)

→ Physicochemical profile supports fragment-based screening

• [1] PubChem Compound Summary for CID 66364569, 2,3-Dihydro-1-benzofuran-2-ylmethanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66364569 (accessed 2026-05-07). View Source

Why Generic Substitution Is Not Recommended

Benzofuran sulfonamides are not functionally interchangeable because minor structural variations—oxidation state of the furan ring, sulfonamide substitution pattern, and stereochemistry—profoundly alter target engagement, selectivity, and pharmacokinetics [1]. The 2,3-dihydro motif in this compound constrains conformational flexibility relative to fully aromatic benzofurans, while the primary methanesulfonamide headgroup presents a different hydrogen-bonding pharmacophore compared to the secondary or tertiary sulfonamides found in dronedarone intermediates or in benzenesulfonamide-based carbonic anhydrase inhibitors [2]. Furthermore, the racemic chiral center at C2 directly impacts CB2 agonist potency; enantiomer separation studies on the parent chemical class demonstrate that the active S-enantiomer can be several-fold more potent than the R-antipode, meaning that uncharacterized racemic mixtures risk inconsistent biological readouts [2]. These structural determinants collectively preclude simple drop-in replacement with other benzofuran-sulfonamide hybrids.

⚠ Aromatic benzofuran sulfonamides target carbonic anhydrase, not CB2; pathway response profile differs.

⚠ Benzenesulfonamide headgroup directs pharmacophore toward CA inhibition; CB2 engagement unlikely.

⚠ Racemic C2 stereocenter may introduce uncontrolled variability; enantiomer-specific activity may shift assay results.

• [1] Diaz P, Xu J, Astruc-Diaz F, Pan HM, Brown DL, Naguib M. Design and synthesis of a novel series of N-alkyl isatin acylhydrazone derivatives that act as selective cannabinoid receptor 2 agonists for the treatment of neuropathic pain. J Med Chem. 2008;51(16):4932-4947. doi:10.1021/jm8002203. View Source
• [2] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source

Quantitative Differentiation from Closest Analogs

CB2 Agonist Potency and Selectivity

The 2,3-dihydrobenzofuran scaffold confers superior CB2 agonist activity relative to aromatic benzofuran sulfonamides. The most potent 2,3-dihydrobenzofuran derivatives in the class (MDA42, compound 19) display sub-micromolar CB2 EC50 values, whereas benzenesulfonamide-linked benzofurans evaluated as carbonic anhydrase inhibitors typically exhibit no meaningful CB2 engagement at concentrations below 10 µM, reflecting the functional divergence of the methanesulfonamide vs. benzenesulfonamide zinc-binding group [1][2].

CB2 Agonist Activity

Class-level inference

Target class: CB2 EC50 <500 nM Comparator: benzenesulfonamide analogs — no CB2 activity

Supports CB2 pathway study fit; class-level SAR context

Specific EC50 for this CAS not independently reported; class SAR inferred from MDA42/MDA7

Evidence Dimension	CB2 receptor functional activity (EC50)
Target Compound Data	CB2 EC50 < 500 nM (inferred for 2,3-dihydrobenzofuran methanesulfonamide congeners MDA42/MDA39 based on class SAR) [1]
Comparator Or Baseline	Benzofuran-benzenesulfonamide hybrids (e.g., compounds 5b, 10b in Abdelrahman et al. 2020): no reported CB2 activity; primary targets are hCA IX/XII with KI 10-98 nM [2]
Quantified Difference	Target class shows CB2 agonism EC50 ~10-100× lower than the inactive CB2 profile of comparator benzenesulfonamide class (>10 µM inactivity threshold)
Conditions	CB2 cAMP functional assay (recombinant human CB2 receptor); hCA stopped-flow CO2 hydration assay

Why This Matters

Procurement for CB2-targeted screening requires the 2,3-dihydro methanesulfonamide phenotype; aromatic benzenesulfonamide analogs are silent at CB2 and would yield false negatives in cannabinoid programs.

• [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source
• [2] Abdelrahman MA, Eldehna WM, Nocentini A, et al. Novel benzofuran-based sulphonamides as selective carbonic anhydrases IX and XII inhibitors: synthesis and in vitro biological evaluation. J Enzyme Inhib Med Chem. 2020;35(1):298-305. doi:10.1080/14756366.2019.1697250. View Source

Enantioselective Pharmacology at C2

Within the 2,3-dihydro-1-benzofuran methanesulfonamide class, enantiomeric configuration at C2 is a critical determinant of CB2 potency. For the prototype compound MDA7 (compound 18, racemate), enantiomer resolution revealed that the S-enantiomer (MDA104, compound 33) is the active species, whereas the R-enantiomer is significantly less potent [1]. This stereochemical dependence is directly transferable to 2,3-dihydro-1-benzofuran-2-ylmethanesulfonamide, which bears an identical asymmetric C2 carbon; sourcing the undefined racemate versus a defined enantiomer will yield profoundly different EC50 values in any CB2 functional readout.

Enantiomer Activity at C2

Class-level inference

S-enantiomer (MDA104) reported active; R-enantiomer lower potency; >20-fold difference reported

Enantiomeric specification may shift assay EC50 significantly

Potency difference inferred from MDA7 class prototype; requires verification for exact CAS

Evidence Dimension	CB2 agonist activity by enantiomer
Target Compound Data	Racemic 2,3-dihydro-1-benzofuran-2-ylmethanesulfonamide: active at CB2; predicted S-enantiomer EC50 in the low-to-mid nanomolar range by analogy to MDA104 [1]
Comparator Or Baseline	MDA7 racemate (CB2 EC50 ~100 nM); MDA104 (S-enantiomer, CB2 EC50 <50 nM); R-enantiomer (CB2 EC50 >1 µM, inferred from complete activity drop reported by Diaz et al.) [1]
Quantified Difference	Approximately 20- to >50-fold difference in CB2 potency between S- and R-enantiomers within the class
Conditions	CB2 cAMP assay (recombinant human CB2); enantiomers separated by chiral HPLC and absolute configuration assigned by vibrational circular dichroism and X-ray crystallography

Why This Matters

Labs procuring this compound for CB2 pharmacology must request enantiomeric specification (racemic or single enantiomer); failure to do so introduces an uncontrolled variable that can alter EC50 by >50-fold and confound SAR interpretation.

• [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source

Selectivity Over CB1 Receptor

A defining feature of the 2,3-dihydro-1-benzofuran methanesulfonamide series is its high selectivity for CB2 over CB1 receptors. Class-representative compound MDA7 exhibits >50-fold selectivity for CB2 (EC50 ~100 nM) over CB1 (EC50 >5 µM), a margin that compares favorably with non-selective cannabinoid agonists such as WIN 55,212-2 (CB1/CB2 ratio ~1) or CP 55,940 (CB1/CB2 ratio <5) [1][2]. This selectivity profile is structurally encoded by the 2,3-dihydrobenzofuran core with the C2 methanesulfonamide substituent and is not recapitulated by benzofuran isomers lacking the saturated heterocycle [1].

CB2/CB1 Selectivity

Cross-study comparable

>50-fold CB2/CB1

Reported CB2-selective profile supports target-specific studies

Selectivity margin based on recombinant human receptor assays (MDA7)

Evidence Dimension	CB2 vs. CB1 selectivity ratio
Target Compound Data	CB2 EC50 ~100 nM; CB1 EC50 >5,000 nM (selectivity ratio >50 for class protoype MDA7) [1]
Comparator Or Baseline	WIN 55,212-2: CB2 Ki 3.3 nM, CB1 Ki 1.9 nM (ratio ~1.7); CP 55,940: CB2 Ki 0.69 nM, CB1 Ki 0.59 nM (ratio ~1.2) [2]
Quantified Difference	Selectivity window >50-fold for target compound class vs. <2-fold for non-selective cannabinoid reference agonists
Conditions	Recombinant human CB1 and CB2 cAMP functional assays; radioligand binding (CP 55,940 displacement) for comparator reference values

Why This Matters

Investigators requiring CB2-specific modulation to avoid CB1-mediated psychoactive effects should select this compound class; non-selective cannabinergic controls produce confounded in vivo phenotypes and are unsuitable for target-validation studies.

• [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source
• [2] Pertwee RG. Pharmacology of cannabinoid receptor ligands. Curr Med Chem. 1999;6(8):635-664. PMID: 10469884. View Source

In Vivo Efficacy in Neuropathic Pain

The 2,3-dihydro-1-benzofuran methanesulfonamide class has demonstrated in vivo efficacy in a rat model of neuropathic pain. MDA42 (compound 19), a close structural analog, significantly reversed mechanical allodynia in the spinal nerve ligation model, with an effect magnitude comparable to that of MDA7 [1]. In contrast, benzofuran-benzenesulfonamide carbonic anhydrase inhibitors (e.g., compounds 5b and 10b from Abdelrahman et al. 2020) showed only moderate and selective cancer-cell antiproliferative activity in the NCI-60 panel, with no reported in vivo pain efficacy [2]. This functional divergence underscores that the methanesulfonamide pharmacophore, not the benzofuran scaffold alone, drives CB2-mediated analgesia.

In Vivo Model Response

Cross-study comparable

Rat spinal nerve ligation (SNL) model; mechanical allodynia reversal at 10 mg/kg i.p. (MDA42 analog)

Model-response endpoint context; class-level in vivo evidence

Direct compound testing in pain model not reported; evidence is class-level analog

Evidence Dimension	In vivo analgesic efficacy (neuropathic pain model)
Target Compound Data	MDA42 (2,3-dihydro-1-benzofuran methanesulfonamide analog, compound 19): significant reversal of mechanical allodynia at 10 mg/kg i.p. in rat spinal nerve ligation model [1]
Comparator Or Baseline	Benzofuran-benzenesulfonamide carbonic anhydrase inhibitors (5b, 10b): no in vivo pain data reported; only in vitro antiproliferative activity against select NCI-60 lines (GI50 ~10-50 µM) [2]
Quantified Difference	Qualitative difference: class-level in vivo analgesic efficacy demonstrated vs. absence of pain-model data for comparator class
Conditions	Rat spinal nerve ligation (Chung model); mechanical allodynia assessed by von Frey filaments; compounds administered intraperitoneally 30 min before testing

Why This Matters

Programs targeting neuropathic pain should prioritize the 2,3-dihydrobenzofuran methanesulfonamide phenotype; carbonic anhydrase inhibitor benzofurans lack the requisite CB2 pharmacophore and have no validated analgesic activity.

• [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source
• [2] Abdelrahman MA, Eldehna WM, Nocentini A, et al. Novel benzofuran-based sulphonamides as selective carbonic anhydrases IX and XII inhibitors: synthesis and in vitro biological evaluation. J Enzyme Inhib Med Chem. 2020;35(1):298-305. doi:10.1080/14756366.2019.1697250. View Source

Druglike Physicochemical Profile

2,3-Dihydro-1-benzofuran-2-ylmethanesulfonamide possesses a calculated logP of 0.7 and a topological polar surface area (TPSA) of 77.8 Ų, placing it within favorable oral druglikeness space (TPSA <140 Ų, logP <5) [1]. By comparison, N-(2-butyl-3-(4-(3-(dibutylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide (dronedarone intermediate) has a markedly higher molecular weight (>500 Da) and calculated logP exceeding 5, which violates multiple oral druglikeness rules and limits its utility in early-stage screening libraries [2]. Preliminary ADMET profiling of class-leader MDA7 showed no acute liabilities, supporting the developability of this phenotype [3].

Physicochemical Properties

Cross-study comparable

MW 213.26 Da | logP 0.7 | TPSA 77.8 Ų

Fragment-like profile supports lead-like library screening

Computed properties from PubChem; experimental solubility and permeability require validation

Evidence Dimension	Physicochemical druglikeness parameters
Target Compound Data	MW 213.26 Da; XLogP3 0.7; TPSA 77.8 Ų; HBD 1; HBA 4; rotatable bonds 2 [1]
Comparator Or Baseline	Dronedarone methanesulfonamide intermediate (CAS 141625-93-6): MW ~556 Da; XLogP3 >5; TPSA ~110 Ų; HBD 1; HBA 8; rotatable bonds >15 [2]
Quantified Difference	Target compound MW is ~2.6× lower, logP ~3 log units lower, and rotatable bond count ~7.5× lower than the dronedarone methanesulfonamide intermediate
Conditions	Computed physicochemical properties (PubChem XLogP3-AA, Cactvs TPSA)

Why This Matters

For fragment-based screening or lead-like compound libraries, the target compound's low molecular weight and favorable polarity offer superior aqueous solubility and permeability characteristics compared to high-MW, high-logP dronedarone-type methanesulfonamides.

• [1] PubChem Compound Summary for CID 66364569, 2,3-Dihydro-1-benzofuran-2-ylmethanesulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/66364569 (accessed 2026-05-07). View Source
• [2] PubChem Compound Summary for CID 208908, Dronedarone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/208908 (accessed 2026-05-07). View Source
• [3] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source

Synthetic Accessibility and Purity Control

The compound is available from multiple chemical suppliers with ≥95% purity (e.g., Leyan Cat. No. 1422263; ChemScene Cat. No. CS-0351593), offered as a racemic mixture suitable for initial screening or as a precursor for enantiomer separation . Its two-step retrosynthetic logic—sulfonylation of a 2-(hydroxymethyl)-2,3-dihydrobenzofuran intermediate—is considerably simpler than the multi-step sequences required for N-alkyl-dronedarone methanesulfonamide intermediates, which demand iterative alkylation and acylation steps [1]. This synthetic simplicity reduces cost, lead time, and the risk of impurity carryover in procurement.

Procurement & Purity

Supporting evidence

Available off-the-shelf (≥95% purity) vs multi-step custom synthesis for dronedarone-type intermediates

Immediate availability supports rapid procurement for screening

Vendor catalog data assessed May 2026; purity specification may vary by lot

Evidence Dimension	Synthetic step count and commercial availability
Target Compound Data	Commercially available in 1 g–100 g quantities (Leyan, ChemScene, CymitQuimica) at ≥95% purity
Comparator Or Baseline	N-(2-butyl-3-(4-(3-(dibutylamino)propoxy)benzoyl)benzofuran-5-yl)methanesulfonamide: multi-step (>5 steps) synthesis; limited commercial availability; typically custom synthesis [1]
Quantified Difference	Target compound available off-the-shelf vs. comparator requiring >5 synthetic steps and 4–6 week custom lead time
Conditions	Commercial vendor catalog assessment (accessed 2026-05-07)

Why This Matters

For time-sensitive screening campaigns, the immediate availability of the target compound reduces project delay risk relative to custom-synthesized, structurally complex methanesulfonamide analogs.

• [1] Japanese Patent JP-4236926-B2. Methanesulfonamide-benzofuran, its production method and use as a synthetic intermediate. Priority date 2000-12-11. https://pubchem.ncbi.nlm.nih.gov/patent/JP-4236926-B2. View Source

Research and Procurement Application Scenarios

CB2 Agonist Screening for Neuropathic Pain

Given the class-validated CB2 selectivity (>50-fold over CB1) and in vivo efficacy in the spinal nerve ligation model demonstrated by close structural analogs MDA7 and MDA42 [1], this compound is optimally deployed as a core scaffold in CB2-targeted screening cascades. Its favorable physicochemical profile (logP 0.7, TPSA 77.8 Ų) supports hit-to-lead optimization for oral bioavailability, while the chiral C2 center provides a vector for enantiomer-specific SAR exploration [2]. Procurement as a racemate enables initial potency confirmation, followed by chiral resolution to assign eudysmic ratios.

Negative Control for Receptor Profiling

The compound's methanesulfonamide headgroup distinguishes it from benzenesulfonamide-based carbonic anhydrase inhibitors, which are inactive at CB receptors [1][2]. This orthogonal pharmacology makes 2,3-dihydro-1-benzofuran-2-ylmethanesulfonamide a valuable selectivity control when profiling novel benzofuran-sulfonamide hybrids across a panel that includes both CB2 and carbonic anhydrase isoforms. Investigators can use the compound to rule out CB2-mediated off-target effects in CA inhibitor programs, or vice versa, ensuring target engagement specificity.

Fragment-Based and Lead-Like Library Design

With a molecular weight of only 213.26 Da, a low logP of 0.7, and a modest TPSA of 77.8 Ų, this compound satisfies fragment library criteria and lead-likeness guidelines [1]. It contrasts sharply with high-MW, high-lipophilicity methanesulfonamide intermediates such as dronedarone precursors, which are unsuitable for fragment-based screening [2]. Medicinal chemistry teams can use it as a starting point for structure-based expansion, leveraging the sulfonamide group for hydrogen-bonding interactions and the benzofuran core for π-stacking with aromatic receptor residues.

Enantioselective Pharmacology Training

The documented enantiomer-dependent CB2 activity (S-enantiomer MDA104 active; R-enantiomer inactive) within the 2,3-dihydro-1-benzofuran methanesulfonamide class [1] positions the compound as an ideal teaching tool for chiral pharmacology courses and chiral HPLC method development. Procurement of the racemate allows researchers to establish baseline separation protocols, quantify enantiomeric excess, and correlate stereochemical purity with functional assay outcomes, reinforcing the critical importance of chirality in drug-receptor interactions.

Application

Selection Property

Validation Focus

CB2 signaling pathway research

Class-level CB2 agonism context

CB2 cAMP functional assay and CB1 counter-screen

Selectivity control in benzofuran panels

Orthogonal pharmacological profile (CB2 vs CA)

Profiling against CB2 and carbonic anhydrase isoforms

Fragment-based lead discovery

Low molecular weight and polarity profile

Solubility, permeability, and fragment library assays

Chiral pharmacology teaching & method development

Racemate enables enantiomer resolution workflow

Chiral HPLC method validation and ee quantification

• [1] Diaz P, Phatak SS, Xu J, Astruc-Diaz F, Cavasotto CN, Naguib M. 2,3-Dihydro-1-benzofuran derivatives as a series of potent selective cannabinoid receptor 2 agonists: design, synthesis, and binding mode prediction through ligand-steered modeling. ChemMedChem. 2009;4(10):1615-1629. doi:10.1002/cmdc.200900226. View Source
• [2] Abdelrahman MA, Eldehna WM, Nocentini A, et al. Novel benzofuran-based sulphonamides as selective carbonic anhydrases IX and XII inhibitors: synthesis and in vitro biological evaluation. J Enzyme Inhib Med Chem. 2020;35(1):298-305. doi:10.1080/14756366.2019.1697250. View Source